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Compound of Interest

Compound Name: 4-Amino-4'-hydroxybenzophenone

Cat. No.: B076200

An In-depth Technical Guide to 4-Amino-4'-
hydroxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 4-Amino-4'-hydroxybenzophenone (CAS No: 14963-34-9). This
bifunctional aromatic ketone, featuring both an amine and a hydroxyl group, is a versatile
building block in organic synthesis, with potential applications in materials science and
medicinal chemistry. This document consolidates available data on its properties, synthesis,
and spectral characteristics, and explores its potential biological significance. All quantitative
data is presented in structured tables for clarity, and relevant experimental protocols and logical
workflows are visualized using diagrams.

Introduction

4-Amino-4'-hydroxybenzophenone, systematically named (4-aminophenyl)(4-
hydroxyphenyl)methanone, is a derivative of benzophenone. Its structure combines the
functionalities of 4-aminobenzophenone and 4-hydroxybenzophenone, making it a subject of
interest for the development of novel polymers, dyes, and potentially pharmacologically active
molecules. The presence of both a hydrogen-bond-donating hydroxyl group and a hydrogen-
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bond-accepting amino group, in addition to the central carbonyl moiety, imparts unique

chemical reactivity and potential for diverse molecular interactions. This guide aims to provide a

detailed repository of technical information for professionals engaged in research and

development involving this compound.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Amino-4'-

hydroxybenzophenone is provided in Table 1. While some experimental data is available,

other properties are estimated based on its structural analogues.

Table 1: Physical and Chemical Properties of 4-Amino-4'-hydroxybenzophenone

Property Value Source/Reference
4-aminophenyl)(4-

IUPAC Name ( Pheni) [1]
hydroxyphenyl)methanone

CAS Number 14963-34-9 [2]

Molecular Formula C13H11NO2 [2]

Molecular Weight 213.23 g/mol [2]

Melting Point 184 °C [3]

Boiling Point Not available
White to beige crystalline ]

Appearance General observation
powder
Insoluble in water. Slightly

Solubility soluble in chloroform and [4]
methanol.

pKa Not available

LogP 2.78660 [3]

Synthesis
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The primary synthetic route to 4-Amino-4'-hydroxybenzophenone involves the reduction of a
nitro-substituted precursor. A general workflow for this synthesis is outlined below.

Synthetic Workflow
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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